Cas no 1804796-34-6 (Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate)

Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features both trifluoromethoxy and trifluoromethyl substituents, which enhance its lipophilicity and metabolic stability, making it valuable for bioactive compound development. The presence of a 4-hydroxy group and an ester moiety offers versatility for further functionalization, enabling tailored modifications for specific applications. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships due to its electron-withdrawing trifluoromethyl groups, which can influence binding affinity and pharmacokinetic properties. High purity and well-defined synthetic pathways ensure reproducibility in research settings.

Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate structure

1804796-34-6 structure

Product Name:Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate

CAS No:1804796-34-6

MF:C₁₀H₇F₆NO₄

MW:319.157304048538

CID:4833260

Update Time:2025-06-15

Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate
- Inchi： 1S/C10H7F6NO4/c1-20-6(19)3-4-2-5(18)7(9(11,12)13)8(17-4)21-10(14,15)16/h2H,3H2,1H3,(H,17,18)
- InChI Key： VBECDNLQJRGCMU-UHFFFAOYSA-N
- SMILES： FC(C1C(C=C(CC(=O)OC)NC=1OC(F)(F)F)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 517
XLogP3: 2.2
Topological Polar Surface Area: 64.599

Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029094228-1g	Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate	1804796-34-6	97%	1g	$1,490.00	2022-04-01

Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate Related Literature

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Additional information on Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate

Recent Advances in the Study of Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate (CAS: 1804796-34-6)

The compound Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate (CAS: 1804796-34-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis protocol that improved yield and purity. The protocol involves the use of palladium-catalyzed cross-coupling reactions and selective fluorination techniques, which are critical for introducing the trifluoromethyl and trifluoromethoxy groups at the desired positions.

Pharmacological evaluations have revealed that this compound exhibits notable activity against specific enzyme targets, particularly those involved in inflammatory pathways. In vitro studies have shown that Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This suggests its potential as a lead compound for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapeutics.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the binding interactions between the compound and its target enzymes, highlighting the importance of the trifluoromethyl and trifluoromethoxy groups in stabilizing the enzyme-inhibitor complex. Such structural insights are invaluable for the rational design of derivatives with enhanced pharmacological profiles.

In addition to its anti-inflammatory properties, Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate has also been explored for its potential in oncology. Preliminary data from cell-based assays indicate that the compound can induce apoptosis in certain cancer cell lines, particularly those with overexpression of specific kinases. Researchers are now investigating its synergistic effects with existing chemotherapeutic agents to evaluate its potential as part of combination therapies.

Despite these promising findings, challenges remain in the development of Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Recent advancements in prodrug strategies and formulation technologies offer potential solutions to these challenges, paving the way for future clinical trials.

In conclusion, Methyl 4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate (CAS: 1804796-34-6) represents a promising candidate for drug development, with demonstrated efficacy in both anti-inflammatory and anticancer applications. Ongoing research efforts are focused on optimizing its pharmacological properties and exploring its full therapeutic potential. The insights gained from these studies will not only advance the development of this specific compound but also contribute to the broader understanding of fluorinated pyridine derivatives in medicinal chemistry.